Saccharin N-(2-acetic acid ethyl ester)
Overview
Description
Saccharin N-(2-acetic acid ethyl ester) (also known as saccharin acetate ester, or SAE) is an artificial sweetener used in a variety of food and beverage products. It is a derivative of saccharin, a widely used artificial sweetener, and is one of the most commonly used non-nutritive sweeteners. Saccharin acetate ester is a synthetic sweetener that is produced by esterification of saccharin with acetic acid, and has been used as a sugar substitute since the mid-1960s.
Scientific Research Applications
Chelatory Activities and Heavy Metal Metabolism
Research on saccharin derivatives, specifically saccharin hydrazide derivatives, has explored their potential as chelating agents for essential minerals like Zinc (Zn), Copper (Cu), and Iron (Fe). These minerals are crucial for various biological processes, and abnormal metabolism of heavy metals can lead to chronic diseases. The study found that these compounds show good chelatory activities, especially against Fe3+, indicating potential applications in treating heavy metal toxicity (Ebrahimzadeh et al., 2013).
Catalysis and Esterification Processes
Another area of application is in catalysis, where saccharin-based catalysts have been developed for esterification reactions. Saccharin immobilized onto rice husk ash silica has been used to catalyze the esterification reaction between ethyl alcohol and acetic acid, achieving significant conversion rates. This demonstrates saccharin's potential in enhancing catalytic reactions, particularly in green chemistry and sustainable industrial processes (Adam et al., 2009).
Fermentation and Flavor Production
In the food and beverage industry, the production of flavor and aroma components is crucial. Saccharin derivatives have been studied for their roles in the production of higher alcohols and acetate esters during fermentation. Differences in amino acid metabolism among Saccharomyces species, including Saccharomyces kudriavzevii and Saccharomyces uvarum, suggest that saccharin-related compounds can influence the production of flavor-active esters. This knowledge is valuable for developing enhanced fermentation processes in the food, fragrance, and beverage industries (Stribny et al., 2015).
Pharmaceutical Analysis and Quality Control
Saccharin and its derivatives are also utilized in pharmaceutical analysis. For instance, a high-performance thin-layer chromatographic method has been developed for the determination of saccharin in pharmaceuticals, indicating the compound's role in ensuring the quality and safety of pharmaceutical products (Čakar & Popović, 2006).
Organic Synthesis
Moreover, saccharin-based compounds are integral to organic synthesis, serving as intermediates in the synthesis of various organic molecules. They have been used in the synthesis of meloxicam, a nonsteroidal anti-inflammatory drug, showcasing saccharin's versatility in medicinal chemistry (Lei, 2000).
Future Directions
The use of saccharin and its derivatives, including Saccharin N-(2-acetic acid ethyl ester), in catalysis represents a greener and superior approach for reactions . This suggests potential future directions in the development of efficient green catalysts for the synthesis of various bioactive moieties .
Mechanism of Action
Target of Action
Saccharin N-(2-acetic acid ethyl ester), also known as Ethyl (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate, is a derivative of saccharinSaccharin and its derivatives have been reported to act as catalysts in a variety of organic transformations .
Mode of Action
Saccharin and its derivatives are known to act as catalysts in various organic reactions, suggesting that they may interact with their targets to facilitate these reactions .
Biochemical Pathways
Saccharin and its derivatives have been reported to catalyze a wide variety of organic transformations, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight (26927 g/mol) and structure suggest that it may have good bioavailability .
Result of Action
As a derivative of saccharin, it may share some of saccharin’s properties, including its ability to act as a catalyst in various organic reactions .
Biochemical Analysis
Biochemical Properties
It is known to be a derivative of saccharin, a sweetening agent often used in the food industry
Cellular Effects
It is known that saccharin and its derivatives can act as catalysts for a wide variety of organic transformations , which suggests that Saccharin N-(2-acetic acid ethyl ester) may have some influence on cellular processes. Specific impacts on cell signaling pathways, gene expression, and cellular metabolism have not been reported.
Molecular Mechanism
It is known that saccharin and its derivatives can act as catalysts in various organic transformations , suggesting that Saccharin N-(2-acetic acid ethyl ester) may interact with biomolecules and influence enzyme activity or gene expression. Specific binding interactions and changes in gene expression have not been reported.
properties
IUPAC Name |
ethyl 2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO5S/c1-2-17-10(13)7-12-11(14)8-5-3-4-6-9(8)18(12,15)16/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKCQHUPTHHPHGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50179412 |
Source
|
| Record name | Saccharin N-(2-acetic acid ethyl ester) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50179412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
24683-20-3 |
Source
|
| Record name | 1,2-Benzisothiazole-2(3H)-acetic acid, 3-oxo-, ethyl ester, 1,1-dioxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24683-20-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Saccharin N-(2-acetic acid ethyl ester) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024683203 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Saccharin N-(2-acetic acid ethyl ester) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50179412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl (1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.122.048 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SACCHARIN N-(2-ACETIC ACID ETHYL ESTER) | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KN712V27AV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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